Gallium-71

• IUPAC Name: gallium-71
• InChI: InChI=1S/Ga/i1+1
• InChI Key: GYHNNYVSQQEPJS-OUBTZVSYSA-N
• Canonical SMILES: [Ga]
• Isomeric SMILES: [71Ga]
• Molecular Formula: Ga
• Molecular Weight: 70.924703 g/mol
• CAS No.: 14391-03-8

Description

Gallium-71 is a stable isotope of the element gallium, which is a metal in Group 13 of the periodic table. This compound constitutes approximately 39.9% of natural gallium, with the remaining 60.1% being gallium-69 . Gallium was discovered in 1875 by the French chemist Paul-Émile Lecoq de Boisbaudran . This compound has unique properties, including a low melting point of about 29.76°C and a high boiling point of 2403°C . It is primarily used in various scientific and industrial applications due to its unique physical and chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions: Gallium-71 is typically obtained as a by-product during the extraction of other metals such as zinc and aluminum. The primary method involves the processing of ores like bauxite and sphalerite, where gallium is extracted through a series of chemical reactions . The process includes:

Leaching: The ore is treated with a strong acid or base to dissolve the gallium.

Precipitation: Gallium is precipitated out of the solution by adjusting the pH.

Purification: The precipitated gallium is purified through electrolysis or other refining methods.

Industrial Production Methods: In industrial settings, gallium is produced by processing bauxite ore, which contains small amounts of gallium. The Bayer process is commonly used, where bauxite is digested in sodium hydroxide, and gallium is extracted from the resulting solution . The extracted gallium is then purified to obtain this compound.

Chemical Reactions Analysis

Types of Reactions: Gallium-71 undergoes various chemical reactions, including:

Oxidation: Gallium reacts with oxygen to form gallium oxide (Ga₂O₃).

Reduction: Gallium oxide can be reduced back to gallium metal using reducing agents like hydrogen at high temperatures.

Substitution: Gallium can undergo substitution reactions with halogens to form gallium halides, such as gallium chloride (GaCl₃).

Common Reagents and Conditions:

Oxidation: Requires oxygen and elevated temperatures.

Reduction: Involves hydrogen gas and high temperatures.

Substitution: Utilizes halogens like chlorine or bromine under controlled conditions.

Major Products:

Gallium Oxide (Ga₂O₃): Formed during oxidation.

Gallium Halides (e.g., GaCl₃): Produced during substitution reactions.

Scientific Research Applications

Gallium-71 has numerous applications in scientific research, including:

Chemistry: Used as a tracer in nuclear magnetic resonance (NMR) studies due to its stable isotope properties.

Biology: Employed in biological studies to understand metal ion interactions in biological systems.

Medicine: Utilized in radiopharmaceuticals for imaging and diagnostic purposes.

Industry: Applied in the production of semiconductors and light-emitting diodes (LEDs) due to its optoelectronic properties.

Mechanism of Action

The mechanism of action of gallium-71 involves its ability to mimic other metal ions, such as iron, in biological systems. This mimicry allows this compound to interfere with biological processes that rely on metal ions, such as enzyme activity and cellular metabolism . This compound can bind to proteins and enzymes, disrupting their normal function and leading to various biological effects .

Comparison with Similar Compounds

Indium-111: Another Group 13 element with similar chemical properties but different applications in nuclear medicine.

Thallium-201: Used in medical imaging but has different chemical and physical properties compared to gallium-71.

This compound’s unique combination of stability, chemical reactivity, and biological activity makes it a valuable compound in various scientific and industrial fields.

Biological Activity

Gallium-71 is a stable isotope of gallium, which has garnered attention for its biological activity, particularly in the context of antimicrobial properties and interactions with biological systems. This article synthesizes various research findings regarding the biological effects of this compound, focusing on its mechanisms of action, case studies, and the implications for medical applications.

Overview of this compound

Gallium is a transition metal that shares chemical similarities with iron, allowing it to interfere with iron-dependent biological processes. This compound, specifically, has been studied for its potential therapeutic applications, particularly in treating infections caused by multidrug-resistant (MDR) pathogens.

Disruption of Iron Metabolism

This compound's primary mechanism involves the disruption of iron metabolism in bacteria. It can substitute for iron in various biological processes but cannot be reduced to a lower oxidation state like iron. This inability leads to the inhibition of enzymes that require iron as a cofactor, notably ribonucleotide reductase (RNR), which is crucial for DNA synthesis in bacteria .

The following table summarizes the key mechanisms by which this compound exerts its antibacterial effects:

Mechanism	Description
Iron Substitution	Gallium replaces iron in enzymes, disrupting their function.
Oxidative Stress Induction	Alters redox balance, leading to increased reactive oxygen species (ROS).
Biofilm Disruption	Inhibits biofilm formation by affecting iron-dependent processes essential for biofilm integrity.

Antimicrobial Activity

Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against various pathogens. A study highlighted its effectiveness against Pseudomonas aeruginosa, showing that it inhibits growth and biofilm formation both in vitro and in vivo .

Case Study: Efficacy Against MDR Pathogens

A notable case study involved testing gallium nitrate (a gallium compound) against common bacteria involved in burn wound infections. The Minimum Inhibitory Concentration (MIC) values were found to be as follows:

Bacteria	MIC (μg/mL)
Escherichia coli	256
Enterococcus faecalis	256
Pseudomonas aeruginosa	512
Klebsiella pneumoniae	512
Staphylococcus aureus	512

Transmission electron microscopy revealed that gallium ions disrupt bacterial cell membranes, contributing to their antimicrobial action .

Research Findings

Recent studies have expanded on the understanding of gallium's biological activity:

• Inhibition of Ribonucleotide Reductase : Gallium's interference with RNR was linked to reduced bacterial proliferation and increased susceptibility to oxidative stress .
• Biofilm Formation : Research indicated that gallium compounds could significantly reduce biofilm formation in several bacterial species by targeting iron acquisition systems critical for biofilm integrity .
• FDA Approval and Clinical Use : Given its safety profile and existing FDA approval for other uses (e.g., treatment of hypercalcemia), gallium-based therapies are being explored further for clinical applications against resistant infections .